Cas no 36035-54-8 (Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-)
36035-54-8 structure
Product Name:Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-
CAS No:36035-54-8
MF:C8H4F7NO4S2
MW:375.240484237671
CID:1475436
PubChem ID:51000110
Update Time:2025-04-21
Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-
- SCHEMBL2206162
- N-(4-Fluorophenyl) bis-trifluoromethane sulfonimide
- KMIODTZTJIDKBY-UHFFFAOYSA-N
- 36035-54-8
- 1,1,1-Trifluoro-N-(4-fluorophenyl)-N-((trifluoromethyl)sulfonyl)methanesulfonamide
-
- MDL: MFCD18379782
- Inchi: 1S/C8H4F7NO4S2/c9-5-1-3-6(4-2-5)16(21(17,18)7(10,11)12)22(19,20)8(13,14)15/h1-4H
- InChI Key: KMIODTZTJIDKBY-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(N(C1C=CC(=CC=1)F)S(C(F)(F)F)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 374.94702
- Monoisotopic Mass: 374.947
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.3A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 71.52
Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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